Cas no 1177285-05-0 (6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine
• CAS No: 1177285-05-0
• MF: C₁₅H₁₈N₄S
• MW: 286.395221233368
• MDL: MFCD16631710
• CID: 4561622
• Update Time: 2025-06-11

6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine

• MDL： MFCD16631710
• Inchi： 1S/C15H18N4S/c1-2-12-4-5-13-14(10-12)20-15(18-13)17-6-3-8-19-9-7-16-11-19/h4-5,7,9-11H,2-3,6,8H2,1H3,(H,17,18)
• InChI Key： XPLUJQFXHWKAFR-UHFFFAOYSA-N
• SMILES： S1C2=CC(CC)=CC=C2N=C1NCCCN1C=NC=C1

Additional information on 6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine

Introduction to 6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine (CAS No. 1177285-05-0)

6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine, identified by the CAS number 1177285-05-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a benzothiazole core appended with an ethyl group at the 6-position, a propyl chain linked to an imidazole ring, and an amine substituent at the 2-position. The structural complexity of this compound suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. It has been extensively studied for its roles in antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The presence of the imidazole ring further enhances the pharmacological potential of this compound by introducing additional hydrogen bonding capabilities and binding interactions with biological targets. The propyl side chain and the amine functionality at the 2-position provide opportunities for further derivatization, allowing for fine-tuning of physicochemical properties such as solubility, bioavailability, and target affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the benzothiazole core interacts favorably with protein binding pockets, while the imidazole moiety may engage in specific hydrogen bonding interactions. These insights have guided experimental efforts to optimize lead compounds for clinical development. For instance, virtual screening algorithms have been employed to identify analogs of 6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine that exhibit enhanced binding affinity to target enzymes or receptors.

In vitro studies have demonstrated promising activity profiles for this compound in various disease models. Notably, research has highlighted its potential as a kinase inhibitor, with preliminary data suggesting efficacy against mutant forms of proteins implicated in cancer progression. The ability of the benzothiazole moiety to modulate enzyme activity is well-documented, and the incorporation of an imidazole ring may contribute to selective inhibition by fine-tuning steric and electronic properties. Additionally, the amine substituent at the 2-position offers a handle for prodrug design or covalent drug delivery systems, which could improve therapeutic outcomes.

The synthesis of 6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the propyl/imidazole side chain and cyclization steps to form the benzothiazole core. Advances in catalytic methods have enabled more efficient synthetic routes, reducing both reaction times and environmental impact. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to construct critical carbon-carbon bonds within the molecule.

The pharmacokinetic properties of this compound are under active investigation to assess its suitability for clinical translation. Preliminary pharmacokinetic studies suggest moderate oral bioavailability and reasonable tissue distribution profiles. However, challenges such as metabolic stability and potential drug-drug interactions must be addressed before advancing into human trials. Biochemical assays have been developed to monitor degradation pathways and identify key metabolites formed during systemic circulation.

Future directions in research on 6-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine include exploring its role as a scaffold for structure-based drug design. By leveraging fragment-based approaches or library screening techniques, researchers aim to identify derivatives with improved pharmacological profiles. Additionally, preclinical studies are planned to evaluate its safety profile and therapeutic efficacy in animal models of human disease. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into viable candidates for clinical development.

The broader significance of this compound lies in its contribution to understanding how structural features influence biological activity. As part of a larger class of benzothiazole derivatives with diverse applications, it serves as a valuable tool for exploring new therapeutic modalities. The integration of modern computational methods with traditional experimental techniques ensures that research on such compounds remains at the forefront of pharmaceutical innovation.